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Compound of Interest

Compound Name: Nitrogen-13

Cat. No.: B1220869 Get Quote

This technical guide provides a comprehensive overview of the nuclear properties of Nitrogen-
13 (¹³N), with a specific focus on its half-life and decay characteristics. The information is

intended for researchers, scientists, and drug development professionals who utilize this

radioisotope in their work, particularly in the field of Positron Emission Tomography (PET).

Nitrogen-13 is a radioisotope of nitrogen with a nucleus containing seven protons and six

neutrons.[1][2] It is characterized by a short half-life, making it necessary to be produced on-

site for its applications, typically using a cyclotron.[3][4] Its primary application is in nuclear

medicine as a radiotracer, most notably in the form of [¹³N]ammonia for myocardial perfusion

imaging.[3][5]

Core Decay Characteristics
Nitrogen-13 decays primarily through positron emission (β⁺ decay) to the stable isotope

Carbon-13 (¹³C).[1] This process involves the conversion of a proton into a neutron within the

nucleus, with the emission of a positron (e⁺) and an electron neutrino (νe).[2] A minor fraction

of decays occur via electron capture.[1] The emitted positron travels a short distance in tissue

before annihilating with an electron, producing two 511 keV gamma photons that are

detectable by PET scanners.[1][6]

Table 1: General Properties of Nitrogen-13
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Property Value

Symbol ¹³N

Protons (Z) 7

Neutrons (N) 6

Atomic Mass 13.00573861(29) u

Half-life 9.965 ± 0.004 minutes

Decay Mode Positron Emission (β⁺), Electron Capture (ε)

Daughter Isotope Carbon-13 (¹³C)

Table 2: Decay Energy and Radiation
Parameter Value

Positron Emission (β⁺)

Branching Ratio 99.803%[1]

Maximum Positron Energy 1.198 MeV[1][4]

Average Positron Energy 492 keV[1]

Electron Capture (ε)

Branching Ratio 0.197%[1]

Annihilation Photons

Energy 511 keV[1]

Q-value (Total Decay Energy) 2.220 MeV[1][4]

Production of Nitrogen-13
Nitrogen-13 is most commonly produced in a medical cyclotron via the proton bombardment of

an Oxygen-16 (¹⁶O) target, typically in the form of water (H₂¹⁶O).[3][4] The nuclear reaction is

denoted as ¹⁶O(p,α)¹³N.[1] This reaction is endothermic, requiring the incident protons to have

a minimum kinetic energy of 5.55 MeV to overcome the energy threshold.[2][7]
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Table 3: Production Reaction Details
Reaction ¹⁶O(p,α)¹³N

Target Oxygen-16 (in H₂O)

Projectile Proton (¹H)

Products Nitrogen-13 (¹³N), Alpha particle (⁴He)

Threshold Energy > 5.66 MeV[4]

Experimental Protocol: Determination of Nitrogen-
13 Half-life
This section outlines a generalized methodology for the experimental determination of the half-

life of Nitrogen-13. The protocol is based on the principles of nuclear decay measurement and

utilizes common radiation detection techniques.

Objective: To measure the decay rate of a Nitrogen-13 sample and calculate its half-life.

Materials:

Nitrogen-13 source (e.g., [¹³N]ammonia produced from a cyclotron)

Gamma-ray detector (e.g., NaI(Tl) scintillation detector or a High-Purity Germanium (HPGe)

detector)[7]

Multichannel Analyzer (MCA)

Lead shielding for the detector

Data acquisition software

Timing device (stopwatch or computer-based timer)

Methodology:

Source Preparation and Placement:
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Following production and purification, a sample of Nitrogen-13 is prepared.

The sample is placed at a fixed distance from the gamma-ray detector. The geometry of

the setup should remain constant throughout the experiment to ensure consistent

detection efficiency.

Detector Setup and Calibration:

The gamma-ray detector is appropriately shielded to minimize background radiation.

The detector and MCA are calibrated using standard gamma sources with known energies

to establish an energy-to-channel conversion.

Data Acquisition:

Data acquisition is initiated, and the gamma-ray spectrum is recorded for a set period

(e.g., 30-60 seconds). The 511 keV annihilation peak is the primary focus for

measurement.[8]

The number of counts in the 511 keV photopeak is recorded, along with the precise start

and end time of the acquisition period.

This measurement is repeated at regular intervals (e.g., every 1-2 minutes) for a duration

sufficient to observe a significant decrease in activity (typically 5-7 half-lives).

Data Analysis:

For each measurement, the net counts in the 511 keV photopeak are determined by

subtracting the background counts.

The count rate (counts per second) is calculated for each time interval.

The natural logarithm of the count rate is plotted against the corresponding time.

A linear regression is performed on the data points. The resulting plot should be a straight

line, confirming the exponential decay of the radioisotope.[9]

Half-life Calculation:
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The slope of the regression line is equal to the negative of the decay constant (λ).

The half-life (T₁/₂) is calculated using the formula: T₁/₂ = ln(2) / λ = 0.693 / λ.[8]

Alternative Advanced Method: Coincidence Counting

For a more precise measurement that can distinguish the annihilation photons from other

gamma rays, a coincidence counting setup can be employed.[10] This involves using two

detectors placed at a 180-degree angle relative to the source to simultaneously detect the two

511 keV photons produced during positron-electron annihilation.[11] This method significantly

reduces background noise and improves the accuracy of the activity measurement.[10]
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Caption: Decay pathway of Nitrogen-13 to stable Carbon-13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. grokipedia.com [grokipedia.com]

2. Nitrogen-13 - isotopic data and properties [chemlin.org]

3. brainly.com [brainly.com]

4. Isotopes of nitrogen - Wikipedia [en.wikipedia.org]

5. Nitrogen-13-labeled ammonia for myocardial imaging - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. openmedscience.com [openmedscience.com]

7. Gamma spectroscopy - Wikipedia [en.wikipedia.org]

8. Using 13N2 and PET to track in vivo nitrogen gas kinetics during normobaric conditions -
PMC [pmc.ncbi.nlm.nih.gov]

9. Nitrogen-13 is a 9.97-min-half-life isotope used to "tag" ammonia for PET.. [askfilo.com]

10. Coincidence counting – Laboratoire National Henri Becquerel [lnhb.fr]

11. m.youtube.com [m.youtube.com]

To cite this document: BenchChem. [Nitrogen-13: A Technical Guide to its Half-life and Decay
Characteristics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220869#nitrogen-13-half-life-and-decay-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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